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Compound of Interest

Compound Name: Iodo(2-~13~C)acetic acid

CAS No.: 55757-50-1

Cat. No.: B3329189

Get Quote

C)acetic Acid

Executive Directive: Hazard vs. Risk
Stop and Read: There is a critical distinction between the radiological and chemical nature of

this compound that often leads to improper handling.

Radiological Status:STABLE (Non-Radioactive). Iodo(2-

C)acetic acid contains Carbon-13, a stable isotope. It requires no radiation shielding
(lead/acrylic) and no RSO monitoring for decay.

Chemical Status:HIGHLY TOXIC & CORROSIVE. The hazard is driven entirely by the

Iodoacetic acid (IAA) moiety. It is a potent alkylating agent and a severe vesicant (blistering

agent).

Operational Thesis: Treat this material with the containment rigor of a radioactive compound—

not for safety from radiation, but to prevent chemical injury and cross-contamination of

expensive isotopic data.
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Scientific Foundation: Mechanism of Toxicity
To understand the PPE requirements, you must understand the molecular behavior of the

compound. We do not wear PPE just to follow rules; we wear it to break the specific chain of

toxicity.

The Mechanism: Irreversible Alkylation Iodoacetic acid is an electrophile that reacts specifically

with sulfhydryl (-SH) groups on cysteine residues. Its primary toxicity stems from the

irreversible inhibition of Glyceraldehyde-3-phosphate dehydrogenase (GAPDH), a critical

enzyme in glycolysis.

Entry: IAA penetrates skin and cell membranes rapidly due to its small molecular size and

lipophilicity.

Attack: The iodine is a good leaving group. The alpha-carbon attacks the thiolate anion of

Cysteine-149 in the active site of GAPDH.

Consequence: This forms a stable thioether bond (carboxymethylation), permanently

disabling the enzyme. Glycolysis stops, cellular ATP is depleted, and cell death (necrosis)

ensues.

Diagram 1: Mechanism of Action & Safety Logic
This diagram illustrates why barrier integrity is non-negotiable.
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Caption: The toxicity pathway of IAA. PPE serves as the only barrier preventing the alkylation

cascade starting at the skin.

PPE Matrix: The "Double-Shell" Standard
Standard thin nitrile gloves (4 mil) provide insufficient protection against prolonged contact with

haloacetic acids. The small molecule can permeate thin nitrile in minutes.

Recommendation: Adopt a "Double-Shell" protocol for all powder handling.
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Protection Zone Recommended Equipment Technical Rationale

Hand (Primary) Silver Shield / 4H (Laminate)

Critical: Laminate films offer

>480 min breakthrough time

for haloacetic acids. Standard

nitrile degrades too fast.

Hand (Secondary) Nitrile (5-8 mil)

Worn over the laminate glove.

Provides dexterity and

mechanical protection for the

loose laminate liner.

Respiratory Fume Hood (Certified)

Mandatory. IAA is volatile and

the dust is corrosive. Never

weigh on an open bench.

Eye/Face Chemical Splash Goggles

Safety glasses are insufficient.

IAA causes severe corneal

damage. Goggles seal the

eyes from dust/vapors.

Body Lab Coat (Buttoned) + Apron

Standard cotton lab coats are

porous. A chemical-resistant

apron (Tyvek or PVC) prevents

chest/lap exposure during

weighing.

Operational Protocol: Quantitative Handling
Because this is a

C-labeled compound, it is high-value. Loss during transfer is an economic risk; spillage is a
safety risk.

Workflow: The "In-Vial" Solubilization Method
Goal: Zero dust generation, zero mass loss.

Preparation:
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Don PPE (Laminate inner, Nitrile outer, Goggles).

Place a black anti-static mat in the fume hood (makes white IAA powder visible if spilled).

Equip an anti-static gun (Zerostat) to neutralize the vial; labeled compounds are often dry

and static-prone.

Weighing (Difference Method):

Do not use a spatula to remove powder if possible.

Tare the receiving vessel.

Tap the IAA from the source vial directly into the receiver.

Why? Spatulas introduce surface area for loss and cross-contamination.

Solubilization (The Safety Lock):

Add your solvent (e.g., buffer, water, DMSO) directly to the vial containing the IAA if the

protocol allows.

Dissolving the solid immediately eliminates the inhalation/dust hazard.

Once in solution, the risk profile shifts from "Inhalation/Contact" to "Splash/Contact" (lower

risk).

Decontamination:

Wipe the exterior of the vial with a Kimwipe dampened with 5% Sodium Thiosulfate

(neutralizes active iodine species) followed by water.

Dispose of Kimwipe as hazardous waste.

Emergency Response & Signaling
In the event of exposure, speed is the only variable you control. Alkylation begins immediately

upon contact.
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Diagram 2: Emergency Decision Logic
Follow this workflow instantly upon breach of containment.
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Caption: Immediate response protocols for IAA exposure. 15 minutes of irrigation is the

minimum standard.

Disposal & Waste Management
Proper disposal protects downstream environmental services personnel.

Classification:Halogenated Organic Waste.

Segregation:

Do NOT mix with strong acids. While IAA is an acid, mixing with strong oxidizers or

concentrated acids can liberate Iodine gas (
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) or Hydrogen Iodide (HI).

Do NOT mix with biological waste (autoclaving IAA can release toxic vapors).

Labeling: Clearly tag as "Toxic" and "Corrosive." List "Iodoacetic Acid" explicitly; do not just

write "Halogenated Waste."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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